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A Technical Guide for Researchers and Weed Management Professionals

This guide provides a comprehensive comparison of the efficacy of two prominent Group 15
herbicides, Dimethenamid-p and S-metolachlor, for the control of waterhemp (Amaranthus
tuberculatus), a problematic weed in many agricultural systems. This document synthesizes
data from multiple research studies to offer an objective analysis of their performance,
supported by experimental data and detailed methodologies.

Introduction

Waterhemp is a dioecious summer annual broadleaf weed known for its rapid growth, prolific
seed production, and propensity to evolve resistance to multiple herbicide modes of action.[1]
[2] Effective management of waterhemp often relies on a multi-tactic approach, including the
use of pre-emergence residual herbicides. Dimethenamid-p and S-metolachlor are both
chloroacetamide herbicides belonging to the Herbicide Resistance Action Committee (HRAC)
Group 15.[3][4] They function as very long-chain fatty acid (VLCFA) synthesis inhibitors,
disrupting cell division and elongation in emerging weed seedlings.[3] This guide focuses on
the comparative performance of these two active ingredients in controlling waterhemp.

Mode of Action
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Both Dimethenamid-p and S-metolachlor share the same primary mode of action. They are
absorbed by the shoots and roots of germinating weeds and inhibit the VLCFA elongase
enzyme complex. This inhibition prevents the formation of VLCFAs, which are crucial
components of cell membranes, cuticular waxes, and lipids. The disruption of VLCFA synthesis
ultimately leads to a cessation of cell division and growth, preventing the weed from emerging

from the soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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